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Compound of Interest

Compound Name: Tupichinol C

Cat. No.: B10853569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the current publicly available information on

Tupichinol C. It is important to note that, to date, no specific biological activity data for

Tupichinol C has been published in the peer-reviewed scientific literature. The following

sections provide a comprehensive overview based on its chemical classification and the known

activities of its source organism, Tupistra chinensis.

Introduction
Tupichinol C is a natural product isolated from the underground parts of Tupistra chinensis, a

plant used in traditional medicine.[1] Chemically, Tupichinol C is classified as a flavan, with the

systematic name (2R)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-7-ol.[2] While direct

experimental evidence of its biological activities is currently lacking, its chemical structure as a

flavan and its origin from a medicinally active plant suggest potential pharmacological

properties.[1][3][4][5][6][7] This whitepaper aims to explore these potential activities by

examining the known biological effects of flavans and the characterized bioactivities of extracts

and other compounds isolated from Tupistra chinensis.

Chemical Structure
The chemical structure of Tupichinol C is presented below.
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Tupichinol C

IUPAC Name

C₁₅H₁₄O₃

(2R)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-7-ol

Click to download full resolution via product page

Caption: Chemical Information for Tupichinol C.

Inferred Biological Activities from Chemical Class
(Flavans)
Flavans are a class of flavonoids known to exhibit a wide range of biological activities.[3][4][5]

Based on the activities reported for other flavans, Tupichinol C could potentially possess the

following properties:

Antioxidant Activity: Flavonoids, including flavans, are well-known for their antioxidant

properties, which are attributed to their ability to scavenge free radicals and chelate metal

ions.[4][5] This activity is often linked to the number and arrangement of hydroxyl groups on

their aromatic rings.

Anti-inflammatory Activity: Many flavans have demonstrated anti-inflammatory effects by

modulating various signaling pathways involved in inflammation.[3]

Anticancer Activity: Several studies have reported the cytotoxic and chemopreventive effects

of flavans against various cancer cell lines.[3][4]

Antimicrobial Activity: Flavans have been shown to possess activity against a range of

bacteria and fungi.[3][4]
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Cardioprotective Effects: Some flavans are suggested to have protective effects on the

cardiovascular system.[3][5]

Biological Activities of Tupistra chinensis Extracts
and Isolated Compounds
While data on Tupichinol C is unavailable, studies on the extracts of Tupistra chinensis and

other compounds isolated from it provide context for its potential bioactivities. The rhizomes of

Tupistra chinensis have been a source of numerous secondary metabolites, with demonstrated

cytotoxic and anti-inflammatory properties being the most notable.[1][6]

Compound/Extract Biological Activity Cell Lines/Model Reported Effect

Tupistra chinensis

rhizome extract

Cytotoxicity, Anti-

inflammatory

Various cancer cell

lines

Inhibition of cell

proliferation and

inflammatory

responses.[1][6]

Δ²⁵(²⁷)-Pentrogenin Cytotoxicity
Human gastric tumor

(NUGC) cells

100% inhibition at 50

µM.[8]

Compound 10

(unspecified)
Cytotoxicity

Human gastric tumor

(NUGC) cells

96% inhibition at 50

µM.[8]

Ranmogenin A Cytotoxicity
Human gastric tumor

(NUGC) cells

80% inhibition at 50

µM.[8]

Δ²⁵(²⁷)-Pentrogenin Cytotoxicity

Human

nasopharyngeal

carcinoma (HONE-1)

cells

100% inhibition at 50

µM.[8]

Potential Signaling Pathways
Given the lack of specific data for Tupichinol C, we can hypothesize its involvement in

signaling pathways commonly modulated by flavans with antioxidant and anti-inflammatory

activities.
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Hypothetical Antioxidant Signaling Pathway
Flavans can exert antioxidant effects by directly scavenging reactive oxygen species (ROS)

and by upregulating endogenous antioxidant enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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